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Compound of Interest

Compound Name: 5-(Pyrimidin-2-yl)nicotinic acid

Cat. No.: B578741

An In-depth Technical Guide to Pyrimidinyl
Nicotinic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of pyrimidinyl nicotinic acids, a class
of heterocyclic compounds with significant potential in medicinal chemistry and drug
development. Due to the limited availability of public data for 5-(Pyrimidin-2-yl)nicotinic acid,
this document will focus on its isomers, 2-(Pyrimidin-5-yl)nicotinic acid and 5-(Pyrimidin-5-
yDnicotinic acid, for which chemical identifiers and limited data have been reported. This guide
will cover their chemical identity, and where available, touch upon synthetic approaches and
biological relevance, providing a foundational resource for researchers in the field.

Chemical Identification and Properties

The precise identification of chemical compounds is critical for research and development. The
CAS number and IUPAC name provide universally recognized identifiers. While a specific CAS
number for 5-(Pyrimidin-2-yl)nicotinic acid is not readily available in public databases,
information for its isomers is documented.
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Molecular
Compound Molecular .
CAS Number IUPAC Name Weight ( g/mol
Name Formula |
o 2-(Pyrimidin-5-
2-(Pyrimidin-5- o
R 1824296-09-4[1]  yl)pyridine-3- C10H7N302 201.18[1]
yl)nicotinic acid . .
carboxylic acid[1]
o 5-(Pyrimidin-5-
5-(Pyrimidin-5- o
893740-59-5 yl)pyridine-3- C10H7N302 201.18

ylnicotinic acid ) )
carboxylic acid

Synthesis and Methodologies

The synthesis of pyrimidinyl nicotinic acid derivatives often involves cross-coupling reactions to
form the C-C bond between the pyridine and pyrimidine rings. A general synthetic strategy
could involve the coupling of a halogenated nicotinic acid ester with a pyrimidinyl boronic acid
or a stannane derivative, followed by hydrolysis of the ester to yield the carboxylic acid.

Hypothetical Synthetic Workflow for 5-(Pyrimidin-2-
yl)nicotinic acid

Below is a conceptual workflow for the synthesis of the target compound, which is a common
strategy for the synthesis of bi-heterocyclic compounds.
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Hypothetical Synthesis of 5-(Pyrimidin-2-yl)nicotinic acid

Starting Materials

5-Bromonicotinic acid ester 2-(Tributylstannyl)pyrimidine

Reaction Step

Stille Cross-Coupling

Pd catalyst

Intern}ediate

Ethyl 5-(pyrimidin-2-yl)nicotinate

NaOH, H20/EtOH

Final| Step

Ester Hydrolysis

Product

5-(Pyrimidin-2-yl)nicotinic acid

Click to download full resolution via product page
Caption: A potential synthetic route to 5-(Pyrimidin-2-yl)nicotinic acid.

Biological Activity and Signaling Pathways

While specific biological data for 5-(Pyrimidin-2-yl)nicotinic acid is not publicly available,
nicotinic acid and its derivatives are known to have a range of biological activities. Nicotinic
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acid (Vitamin B3) is a well-known lipid-lowering agent that acts through the GPR109A receptor.
Derivatives of nicotinic acid have been investigated for various therapeutic areas, including
oncology, inflammation, and neurodegenerative diseases.[2][3]

The biological effects of nicotinic acid are often mediated through the GPR109A receptor, which
is expressed in adipocytes and immune cells.[4] Activation of this receptor leads to a decrease
in lipolysis and modulation of inflammatory responses.

Nicotinic Acid Signaling Pathway

The following diagram illustrates the general signaling pathway of nicotinic acid, which could be
relevant for its derivatives.
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General Nicotinic Acid Signaling Pathway
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Caption: Simplified signaling cascade of nicotinic acid in an adipocyte.
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Conclusion

While the specific compound 5-(Pyrimidin-2-yl)nicotinic acid remains largely uncharacterized
in publicly accessible scientific literature, this guide provides a framework for understanding its
potential chemical nature and biological context based on its structural relationship to known
nicotinic acid derivatives. The provided synthetic strategies and signaling pathway information
for related compounds offer a starting point for researchers interested in the synthesis and
evaluation of this and similar molecules. Further research is warranted to isolate, characterize,
and evaluate the biological activity of 5-(Pyrimidin-2-yl)nicotinic acid to unlock its potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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